Cas no 301811-23-4 (3-(5-(4,6-DIOXO-2-THIOXO-4H-PYRIMIDIN-5-YLIDENEMETHYL)-FURAN-2-YL)-BENZOIC ACID)

• Product Name: 3-(5-(4,6-DIOXO-2-THIOXO-4H-PYRIMIDIN-5-YLIDENEMETHYL)-FURAN-2-YL)-BENZOIC ACID
• CAS No: 301811-23-4
• MF: C₁₆H₁₀N₂O₅S
• MW: 342.326002597809
• CID: 6857866
• Update Time: 2025-05-08

3-(5-(4,6-DIOXO-2-THIOXO-4H-PYRIMIDIN-5-YLIDENEMETHYL)-FURAN-2-YL)-BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-{5-[(4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzoic acid
• Benzoic acid, 3-[5-[(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)methyl]-2-furanyl]-
• 3-(5-(4,6-DIOXO-2-THIOXO-4H-PYRIMIDIN-5-YLIDENEMETHYL)-FURAN-2-YL)-BENZOIC ACID

• Inchi： 1S/C16H10N2O5S/c19-13-11(14(20)18-16(24)17-13)7-10-4-5-12(23-10)8-2-1-3-9(6-8)15(21)22/h1-7H,(H,21,22)(H2,17,18,19,20,24)
• InChI Key： SMZMBCRMWPDUAU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2=CC=C(/C=C3\C(=O)NC(=S)NC\3=O)O2)=C1

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: 4.04±0.10(Predicted)